Cas no 2137778-98-2 (Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro-)

• Product Name: Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro-
• CAS No: 2137778-98-2
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5258887
• Update Time: 2025-10-30

Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro-

• Inchi： 1S/C9H12ClN3O/c10-4-3-9(14)13-6-8-7(11)2-1-5-12-8/h1-2,5H,3-4,6,11H2,(H,13,14)
• InChI Key： RAGGCGHEIJKBML-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1N)(=O)CCCl

Additional information on Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro-

Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro-

Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro-, also known by its CAS number 2137778-98-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanamide backbone with a substituted pyridine ring. The presence of the amino group on the pyridine ring and the chloro substituent on the propanamide chain introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the amide group. The chloro substituent is introduced at the 3-position of the propanamide chain through a selective chlorination process. This compound has been studied extensively for its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery.

Recent studies have highlighted the role of N-[(3-amino-2-pyridinyl)methyl]-3-chloropropanamide in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex heterocyclic compounds. For instance, this compound has been used in the synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which exhibit promising antitumor activity. The amino group on the pyridine ring facilitates various condensation reactions, enabling the formation of diverse heterocyclic systems with potential therapeutic applications.

In addition to its role in drug discovery, Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro has been investigated for its catalytic properties. The chloro substituent on the propanamide chain can act as a leaving group in certain reactions, making it useful in organocatalysis. Recent research has demonstrated its application as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reaction conditions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

From an environmental perspective, N-[(3-amino-2-pyridinyl)methyl]-3-chloropropanamide has been evaluated for its biodegradability. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of about 15 days. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, Propanamide, N-[(3-amino-2-pyridinyl)methyl]-3-chloro (CAS No 2137778-98-2) is a versatile compound with applications spanning organic synthesis, medicinal chemistry, and catalysis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new uses for this compound, its significance in the chemical sciences is likely to grow further.